Cas no 2639375-14-5 (rac-tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate)

Technical Introduction: rac-tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a protected amine group (Boc) and vicinal diol functionality. Its stereochemically defined structure, with (2R,3R,4S) configuration, makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and bioactive molecules. The tert-butyloxycarbonyl (Boc) group enhances stability during synthetic manipulations, while the methoxymethyl and diol moieties offer versatile reactivity for further functionalization. This compound is particularly useful in the synthesis of glycosidase inhibitors, antiviral agents, and other therapeutics requiring rigid, polyhydroxylated frameworks. Its high purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes.
rac-tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate structure
2639375-14-5 structure
Product Name:rac-tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate
CAS No:2639375-14-5
MF:C11H21NO5
MW:247.288143873215
CID:5640777
PubChem ID:165903600
Update Time:2025-11-01

rac-tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2639375-14-5
    • rac-tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate
    • EN300-28228738
    • Inchi: 1S/C11H21NO5/c1-11(2,3)17-10(15)12-5-8(13)9(14)7(12)6-16-4/h7-9,13-14H,5-6H2,1-4H3/t7-,8+,9-/m1/s1
    • InChI Key: NXCARPHSDIKZOH-HRDYMLBCSA-N
    • SMILES: O[C@H]1[C@H](CN(C(=O)OC(C)(C)C)[C@@H]1COC)O

Computed Properties

  • Exact Mass: 247.14197277g/mol
  • Monoisotopic Mass: 247.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 79.2Ų

rac-tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate Pricemore >>

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Additional information on rac-tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate

Introducing Rac-Tert-Butyl (2R,3R,4S)-3,4-Dihydroxy-2-(Methoxymethyl)Pyrrolidine-1-Carboxylate (CAS No. 2639375-14-5): A Pivotal Compound in Modern Chemical and Pharmaceutical Research

Rac-Tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate, identified by its CAS number 2639375-14-5, represents a significant advancement in the realm of chiral chemistry and pharmaceutical development. This compound, characterized by its complex stereochemical configuration, has garnered considerable attention due to its potential applications in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.

The molecular structure of this compound is a testament to the intricate balance of functional groups that contribute to its unique properties. The presence of multiple stereocenters, specifically at the 2R, 3R, and 4S positions, makes it a valuable scaffold for the development of enantiomerically pure compounds. These stereochemical features are crucial in pharmaceutical applications, where the biological activity of a molecule is often highly dependent on its specific three-dimensional arrangement.

In recent years, there has been a growing interest in the use of chiral auxiliaries and ligands in asymmetric synthesis. Rac-Tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate has emerged as a promising candidate in this context. Its ability to facilitate enantioselective reactions makes it an attractive choice for chemists seeking to produce complex molecules with high enantiomeric purity. This property is particularly relevant in the pharmaceutical industry, where the efficacy and safety of drug candidates are often determined by their stereochemical configuration.

The compound's utility extends beyond mere synthetic applications. It has been explored as a key intermediate in the synthesis of various bioactive molecules, including those with potential therapeutic implications. For instance, researchers have investigated its role in the development of novel antibiotics and antiviral agents. The dihydroxy and methoxymethyl functional groups present in its structure provide versatile sites for further chemical modification, allowing for the creation of a wide array of derivatives with tailored properties.

Recent studies have highlighted the compound's significance in the field of drug discovery. By serving as a building block for more complex structures, it enables scientists to explore new chemical spaces and identify novel pharmacophores. This approach has led to the identification of several promising lead compounds that are currently undergoing further investigation. The ability to rapidly synthesize and modify such compounds is a testament to the power of modern synthetic chemistry and underscores the importance of versatile intermediates like Rac-Tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate.

The stereochemical complexity of this compound also makes it an interesting subject for studying enzyme-catalyzed reactions. Enzymes are known for their ability to selectively recognize and transform chiral molecules, making them invaluable tools in organic synthesis. By understanding how enzymes interact with compounds like Rac-Tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate, researchers can gain insights into catalytic mechanisms and develop more efficient biocatalytic processes.

In addition to its synthetic utility, this compound has been examined for its potential role in materials science. The unique structural features of chiral molecules like this one can influence physical properties such as optical activity and crystallinity. These characteristics are particularly relevant in the development of advanced materials with specific functionalities. For example, researchers have explored its use in creating liquid crystals and polymers with enhanced performance properties.

The growing body of research on Rac-Tert-butyl (2R,3R,4S)-3,4-dihydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate underscores its importance as a multifunctional compound with broad applications across multiple disciplines. As our understanding of its properties continues to evolve, it is likely that new uses will be discovered, further solidifying its place as a cornerstone in modern chemical research.

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